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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617 Get Quote

Technical Support Center: SikaBiresin® TD-165
Castings
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing yellowing in SikaBiresin® TD-165
castings.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of yellowing in SikaBiresin® TD-165 castings?

A1: Yellowing in SikaBiresin® TD-165 castings is primarily caused by two factors: excessive

heat generated during the curing process (exothermic reaction) and exposure to ultraviolet

(UV) light.[1][2][3] A rapid cure due to high ambient temperatures or large casting volumes can

lead to a strong exothermic reaction, resulting in yellowing and potentially even stress cracks in

the cured product.[2][3] Additionally, like many polymer systems, the chemical structure of the

cured resin can be altered by UV radiation from sunlight or artificial lighting, leading to

discoloration over time.[1][4]

Q2: Can the mixing ratio of resin and hardener affect yellowing?

A2: While not the primary cause, an incorrect mixing ratio can lead to improper curing, which

may indirectly contribute to discoloration and other defects. It is crucial to adhere to the
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recommended mixing ratio of 100 parts SikaBiresin® TD-160 resin to 50 parts SikaBiresin®

TD-165 hardener by weight.[2]

Q3: Does the age of the SikaBiresin® TD-165 hardener influence yellowing?

A3: The hardener component (Part B) of epoxy and polyurethane systems can be more

susceptible to oxidation, which can cause it to yellow in the bottle over time, even before it is

used.[5] Using a yellowed hardener will likely result in a casting with a yellowish tint from the

outset.

Q4: Are there additives that can prevent yellowing?

A4: Yes, incorporating UV stabilizers and antioxidants into the resin mixture before casting can

significantly improve resistance to yellowing.[6][7][8][9][10] UV absorbers (UVAs) and Hindered

Amine Light Stabilizers (HALS) are two main types of UV stabilizers that protect the polymer

from degradation caused by UV radiation.[10][11] Antioxidants help to prevent oxidation-related

yellowing.[1]

Troubleshooting Guide
This guide provides a structured approach to diagnosing and resolving yellowing issues in your

SikaBiresin® TD-165 castings.

Problem: The final casting has a yellow tint.

Troubleshooting Workflow:
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Yellow Casting Observed

1. Evaluate Curing Conditions
- Casting thickness > 10mm?

- Ambient temperature > 25°C?

High Exotherm Likely Cause

Yes

Exotherm Unlikely

No

Solution:
- Reduce casting thickness

- Lower ambient temperature
- Use a slower curing system

2. Assess UV Exposure
- Exposed to direct sunlight?

- Near strong UV light source?

UV Degradation Likely Cause

Yes

UV Exposure Unlikely

No

Solution:
- Incorporate UV stabilizers

- Protect casting from UV sources

3. Inspect Hardener
- Is the TD-165 hardener

yellow in the bottle?

Oxidized Hardener is the Cause

Yes

Consider Other Factors

No

Solution:
- Use fresh, unoxidized hardener
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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